Cas no 18110-66-2 (1H-2-Benzopyran-1-one, 6,8-dimethoxy-3-methyl-)

1H-2-Benzopyran-1-one, 6,8-dimethoxy-3-methyl- structure
18110-66-2 structure
Product Name:1H-2-Benzopyran-1-one, 6,8-dimethoxy-3-methyl-
CAS No:18110-66-2
MF:C12H12O4
MW:220.221283912659
CID:1372104
PubChem ID:642364
Update Time:2025-04-20

1H-2-Benzopyran-1-one, 6,8-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one, 6,8-dimethoxy-3-methyl-
    • 6,8-Dimethoxy-3-methyl-1H-isochromem-1-one
    • SCHEMBL11826604
    • 6,8-dimethoxy-3-methyl-1H-isochromen-1-one
    • DTXSID90349016
    • 6,8-dimethoxy-3-methylisocoumarin
    • InChI=1/C12H12O4/c1-7-4-8-5-9(14-2)6-10(15-3)11(8)12(13)16-7/h4-6H,1-3H
    • 18110-66-2
    • Inchi: 1S/C12H12O4/c1-7-4-8-5-9(14-2)6-10(15-3)11(8)12(13)16-7/h4-6H,1-3H3
    • InChI Key: JQAXANOEMJLZMG-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC(=CC=2C=C1C)OC)OC)=O

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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